Cas no 124679-13-6 (1-Pyreneacetonitrile, a-oxo-)
1-Pyreneacetonitrile, a-oxo- structure
Product Name:1-Pyreneacetonitrile, a-oxo-
CAS No:124679-13-6
MF:C18H9NO
MW:255.270164251328
CID:201718
PubChem ID:130232
Update Time:2025-04-19
1-Pyreneacetonitrile, a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyreneacetonitrile, a-oxo-
- pyrene-1-carbonyl cyanide
- 1-Pyreneacetonitrile, alpha-oxo-
- alpha-Oxo-1-pyreneacetonitrile
- oxo(pyren-1-yl)acetonitrile
- Pyrene-1-carbonylcyanide
- DTXSID30924902
- 124679-13-6
- SCHEMBL7059095
-
- Inchi: 1S/C18H9NO/c19-10-16(20)14-8-6-13-5-4-11-2-1-3-12-7-9-15(14)18(13)17(11)12/h1-9H
- InChI Key: ZTLVIFYLZSQPBL-UHFFFAOYSA-N
- SMILES: O=C(C#N)C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43
Computed Properties
- Exact Mass: 255.06847
- Monoisotopic Mass: 255.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.365
- Boiling Point: 458.1°Cat760mmHg
- Flash Point: 230.8°C
- Refractive Index: 1.834
- PSA: 40.86
1-Pyreneacetonitrile, a-oxo- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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